Cas no 2228694-26-4 (4-(2,6-dichlorophenyl)-1H-pyrazole)

• Product Name: 4-(2,6-dichlorophenyl)-1H-pyrazole
• CAS No: 2228694-26-4
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• CID: 6402889
• PubChem ID: 165636845
• Update Time: 2025-11-07

4-(2,6-dichlorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dichlorophenyl)-1H-pyrazole
• 2228694-26-4
• EN300-1976308

• Inchi： 1S/C9H6Cl2N2/c10-7-2-1-3-8(11)9(7)6-4-12-13-5-6/h1-5H,(H,12,13)
• InChI Key： ZXKRQGZKGZPDSR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=NNC=1)Cl

Computed Properties

• Exact Mass: 211.9908036g/mol
• Monoisotopic Mass: 211.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2,6-dichlorophenyl)-1H-pyrazole

Comprehensive Overview of 4-(2,6-dichlorophenyl)-1H-pyrazole (CAS No. 2228694-26-4): Properties, Applications, and Industry Insights

4-(2,6-dichlorophenyl)-1H-pyrazole (CAS No. 2228694-26-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a dichlorophenyl moiety, which contributes to its unique physicochemical properties and broad applicability. As researchers increasingly explore small molecule inhibitors and bioactive intermediates, this compound has emerged as a valuable building block in drug discovery pipelines.

The molecular structure of 4-(2,6-dichlorophenyl)-1H-pyrazole combines a pyrazole core with a 2,6-dichlorophenyl group, creating a versatile scaffold for further chemical modifications. This structural arrangement is particularly interesting for designing kinase inhibitors and enzyme modulators, addressing current industry demands for targeted therapies. The presence of chlorine atoms at the ortho positions enhances the compound's stability while influencing its electronic distribution, making it a subject of ongoing structure-activity relationship (SAR) studies.

Recent advancements in medicinal chemistry have highlighted the potential of 4-(2,6-dichlorophenyl)-1H-pyrazole as a precursor for developing novel anti-inflammatory agents and central nervous system (CNS) drugs. Its ability to interact with various biological targets aligns with the growing trend toward personalized medicine and precision therapeutics. Pharmaceutical companies are particularly interested in its application for neurodegenerative disease research, as pyrazole derivatives show promise in modulating key neurological pathways.

From a synthetic chemistry perspective, the preparation of 4-(2,6-dichlorophenyl)-1H-pyrazole typically involves cyclocondensation reactions between appropriate hydrazine derivatives and 1,3-diketones. Optimization of these synthetic routes remains an active area of research, with recent publications focusing on green chemistry approaches and catalytic methods to improve yield and sustainability. These developments respond to the chemical industry's increasing emphasis on environmentally friendly synthesis and atom economy principles.

The compound's physicochemical properties, including its moderate lipophilicity and hydrogen bonding capacity, make it particularly valuable for drug design applications. Computational chemistry studies suggest that 4-(2,6-dichlorophenyl)-1H-pyrazole exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, a critical consideration in contemporary pharmacokinetic optimization. These characteristics have led to its incorporation into several lead compound libraries used in high-throughput screening programs.

In material science applications, researchers are investigating the potential of 4-(2,6-dichlorophenyl)-1H-pyrazole derivatives as organic semiconductors and photoactive materials. The compound's conjugated system and electron-withdrawing chlorine substituents contribute to interesting optoelectronic properties, aligning with the growing demand for organic electronic materials in display technologies and energy storage devices.

Quality control and analytical characterization of 4-(2,6-dichlorophenyl)-1H-pyrazole typically employ advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency and purity, which are essential for research and development applications. Recent improvements in analytical method development have enhanced the detection and quantification of potential impurities in this compound.

The commercial availability of 4-(2,6-dichlorophenyl)-1H-pyrazole through specialty chemical suppliers has facilitated its adoption across multiple research domains. Current market trends indicate growing demand for this fine chemical, particularly from contract research organizations (CROs) and academic institutions engaged in drug discovery programs. Suppliers are increasingly offering customized derivatization services to meet specific research requirements.

From a regulatory perspective, proper handling and storage of 4-(2,6-dichlorophenyl)-1H-pyrazole follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, researchers are advised to consult material safety data sheets (MSDS) and implement appropriate laboratory safety measures when working with this compound. The growing emphasis on laboratory safety culture in research institutions has led to improved handling procedures for such specialized chemicals.

Future research directions for 4-(2,6-dichlorophenyl)-1H-pyrazole include exploring its potential in combinatorial chemistry and fragment-based drug design. The compound's modular structure makes it an attractive candidate for developing targeted protein degraders (such as PROTACs) and other emerging therapeutic modalities. Additionally, its application in metal-organic frameworks (MOFs) and coordination chemistry represents an exciting frontier in materials science.

In conclusion, 4-(2,6-dichlorophenyl)-1H-pyrazole (CAS No. 2228694-26-4) represents a versatile chemical entity with significant potential across multiple scientific disciplines. Its unique structural features and adaptable chemistry continue to inspire innovative applications in pharmaceutical development, materials science, and beyond. As research methodologies advance and interdisciplinary approaches gain prominence, this compound is poised to play an increasingly important role in addressing contemporary scientific challenges.